Cas no 1780797-86-5 (5-(methylsulfonyl)-3-Pyridinecarbonitrile)

• Product Name: 5-(methylsulfonyl)-3-Pyridinecarbonitrile
• CAS No: 1780797-86-5
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD30536550
• CID: 2950314
• PubChem ID: 23437001
• Update Time: 2025-07-21

5-(methylsulfonyl)-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-甲基磺酰基-3氰基吡啶
• 5-(Methylsulfonyl)nicotinonitrile
• 5-(methylsulfonyl)-3-Pyridinecarbonitrile
• 5-methylsulfonylpyridine-3-carbonitrile
• D80817
• A900152
• BS-16070
• CS-0163063
• 5-methanesulfonylpyridine-3-carbonitrile
• AKOS024060770
• SCHEMBL1688312
• 1780797-86-5
• 5-(methylsulfonyl)-3-yridinecarbonitrile

• MDL： MFCD30536550
• Inchi： 1S/C7H6N2O2S/c1-12(10,11)7-2-6(3-8)4-9-5-7/h2,4-5H,1H3
• InChI Key： RNFWZLQSDAVFGS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NC=C(C#N)C=1)(=O)=O

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(methylsulfonyl)-3-Pyridinecarbonitrile

Introduction to 5-(methylsulfonyl)-3-Pyridinecarbonitrile (CAS No. 1780797-86-5)

5-(methylsulfonyl)-3-Pyridinecarbonitrile, identified by its Chemical Abstracts Service (CAS) number 1780797-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pyridine core substituted with a methylsulfonyl group and a cyano functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 5-(methylsulfonyl)-3-Pyridinecarbonitrile consists of a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom. The nitrogen atom in the pyridine ring can participate in hydrogen bonding and coordinate with metal ions, making it a versatile scaffold for drug design. The presence of the methylsulfonyl group at the 5-position and the cyano group at the 3-position introduces both electron-withdrawing and electron-donating effects, which can influence the reactivity and biological activity of the molecule.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. The methylsulfonyl group, in particular, has been shown to enhance the binding affinity of small molecules to target proteins, making it a common pharmacophore in drug discovery. Additionally, the cyano group can serve as a leaving group in nucleophilic substitution reactions, facilitating further functionalization of the pyridine core.

One of the most compelling aspects of 5-(methylsulfonyl)-3-Pyridinecarbonitrile is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers can develop treatments that modulate these pathways effectively. The combination of the methylsulfonyl and cyano groups in 5-(methylsulfonyl)-3-Pyridinecarbonitrile provides a favorable framework for developing such inhibitors.

Recent studies have demonstrated that derivatives of pyridinecarbonitriles exhibit potent inhibitory activity against several kinases. For instance, modifications at the 3-position with electron-withdrawing groups like cyano have been shown to improve binding affinity to kinase active sites. Furthermore, the presence of a methylsulfonyl group can enhance selectivity by interacting with specific residues in the kinase pocket. These findings have prompted researchers to explore 5-(methylsulfonyl)-3-Pyridinecarbonitrile as a starting point for designing novel kinase inhibitors.

The synthesis of 5-(methylsulfonyl)-3-Pyridinecarbonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Typically, the synthesis begins with the functionalization of a pyridine precursor at the 5-position using sulfonylation reactions. Subsequent introduction of the cyano group at the 3-position can be achieved through cyanation reactions or through condensation reactions involving cyanide sources. The choice of reaction conditions and reagents is critical to ensure regioselectivity and minimize side reactions.

In addition to its potential applications in drug development, 5-(methylsulfonyl)-3-Pyridinecarbonitrile has also been investigated for its role in material science. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can be exploited in various applications such as catalysis and sensing. The presence of both electron-withdrawing and electron-donating groups in 5-(methylsulfonyl)-3-Pyridinecarbonitrile makes it an attractive candidate for designing metal-organic frameworks (MOFs) and other coordination polymers.

The chemical properties of 5-(methylsulfonyl)-3-Pyridinecarbonitrile also make it suitable for use as a ligand in transition metal catalysis. Transition metals such as palladium, copper, and ruthenium can be coordinated to pyridine derivatives to form catalysts that facilitate various organic transformations. These catalysts are widely used in pharmaceutical synthesis and industrial processes due to their high efficiency and selectivity. By incorporating 5-(methylsulfonyl)-3-Pyridinecarbonitrile into catalytic systems, researchers can develop new methods for constructing complex molecules.

The biological activity of 5-(methylsulfonyl)-3-Pyridinecarbonitrile has also been explored beyond its potential as a kinase inhibitor. Preliminary studies have shown that this compound exhibits antioxidant properties due to the presence of the methylsulfonyl group, which can scavenge reactive oxygen species (ROS). Additionally, pyridine derivatives have been reported to have anti-inflammatory effects by modulating signaling pathways involved in inflammation.

In conclusion, 5-(methylsulionytl)-3-Pyridinecarbonitrile (CAS No. 1780797-86-5) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structure combines functional groups that enhance reactivity and biological activity, making it a valuable building block for drug discovery and catalytic applications. As research continues to uncover new applications for this compound, its importance is likely to grow further.